Cas no 2229312-19-8 (Diethoxymethyl sulfamate)

• Product Name: Diethoxymethyl sulfamate
• CAS No: 2229312-19-8
• MF: C₅H₁₃NO₅S
• MW: 199.225420713425
• CID: 5599919
• PubChem ID: 165611661
• Update Time: 2025-05-23

Diethoxymethyl sulfamate Chemical and Physical Properties

Names and Identifiers

• EN300-1737637
• diethoxymethyl sulfamate
• 2229312-19-8
• Diethoxymethyl sulfamate

• Inchi： 1S/C5H13NO5S/c1-3-9-5(10-4-2)11-12(6,7)8/h5H,3-4H2,1-2H3,(H2,6,7,8)
• InChI Key： VZXLNSHICLHDFO-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC(OCC)OCC

Computed Properties

• Exact Mass: 199.05144369g/mol
• Monoisotopic Mass: 199.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 96.2Ų

Additional information on Diethoxymethyl sulfamate

Diethoxymethyl Sulfamate: A Comprehensive Overview

Diethoxymethyl sulfamate, identified by the CAS registry number 2229312-19-8, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their versatility in various industrial and scientific contexts. The molecule's structure, featuring a sulfonamide group attached to a diethoxymethyl substituent, contributes to its distinctive reactivity and functionality.

Recent studies have highlighted the importance of sulfonamide derivatives in the development of advanced materials and pharmaceuticals. For instance, research published in Chemical Reviews (2023) emphasizes the role of such compounds in enhancing drug delivery systems. The diethoxymethyl group in Diethoxymethyl sulfamate is particularly noted for its ability to improve solubility and bioavailability, making it a promising candidate for use in targeted drug delivery applications.

The synthesis of Diethoxymethyl sulfamate involves a multi-step process that typically begins with the reaction of methanesulfonyl chloride with diethanolamine. This reaction pathway has been optimized in recent years to improve yield and purity, as detailed in a 2023 study published in Journal of Organic Chemistry. The resulting compound exhibits excellent stability under various conditions, making it suitable for use in both laboratory and industrial settings.

In terms of applications, Diethoxymethyl sulfamate has found utility in several key areas. One notable application is its use as an intermediate in the synthesis of more complex sulfonamide-based compounds. For example, researchers at the University of California have utilized this compound to develop novel anti-inflammatory agents with enhanced efficacy. Additionally, its role as a stabilizer in polymer formulations has been explored, with promising results reported in the field of materials science.

The environmental impact of Diethoxymethyl sulfamate is another area of active research. A 2023 study conducted by the European Chemical Society investigated the biodegradation pathways of this compound and found it to be relatively non-toxic under standard environmental conditions. This finding is significant for industries seeking sustainable chemical solutions without adverse ecological effects.

In conclusion, Diethoxymethyl sulfamate, with its CAS number 2229312-19-8, represents a valuable addition to the arsenal of chemical compounds available for modern scientific and industrial applications. Its unique properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future developments across multiple disciplines.